Imidazo[1,2-a]pyridin-2(3H)-one, 3,3-bis(phenylmethyl)-

• CAS No.: 324077-62-5
• Product Name: Imidazo[1,2-a]pyridin-2(3H)-one, 3,3-bis(phenylmethyl)-
• Molecular Formula: C₂₁H₁₈N₂O
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 3,3-dibenzylimidazo[1,2-a]pyridin-2-one
• Standard InChI: InChI=1S/C21H18N2O/c24-20-21(15-17-9-3-1-4-10-17,16-18-11-5-2-6-12-18)23-14-8-7-13-19(23)22-20/h1-14H,15-16H2
• Standard InChIKey: AGKKYNURMHHCFP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2(C(=O)N=C3N2C=CC=C3)CC4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)CC2(C(=O)N=C3N2C=CC=C3)CC4=CC=CC=C4
• Description: ZSET-845 is a cognitive enhancer which enhances choline acetyltransferase activity in the hippocampus in the rat.
• Synonyms: (3,3-dibenzylimidazo(1,2-a)pyridin-2-(3H)-one); ZSET845
• Reference: [1]. Yamaguchi Y, et al. Ameliorative effects of azaindolizinone derivative ZSET845 on scopolamine-induced deficits in passive avoidance and radial-arm maze learning in the rat. Jpn J Pharmacol. 2001 Nov;87(3):240-4.[2]. Yamaguchi Y, et al. Antiamnesic effects of azaindolizinone derivative ZSET845 on impaired learning and decreased ChAT activity induced by amyloid-beta 25-35 in the rat. Brain Res. 2002 Aug 2;945(2):259-65.
• PubChem Compound: 9948759
• Last Modified: Nov 11 2021